Cas no 25569-80-6 (2,3'-Dichlorobiphenyl)

• Product Name: 2,3'-Dichlorobiphenyl
• CAS No: 25569-80-6
• MF: C₁₂H₈Cl₂
• MW: 223.09792137146
• CID: 266784
• PubChem ID: 33100
• Update Time: 2025-11-02

2,3'-Dichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,2,3'-dichloro-
• 1-chloro-2-(3-chlorophenyl)benzene
• 2, 3'-DICHLOROBIPHENYL
• 1,1'-Biphenyl,2,3'-dichloro
• 2,3'-Dichloro-1,1'-biphenyl
• 2,3'-diichlorobiphenyl
• 25569-80-6
• SCHEMBL1520883
• DTXCID8037332
• UNII-VZ4O46M8F5
• 1,1'-Biphenyl, 2,3'-dichloro-
• PCB 6
• 2,3/'-Dichlorobiphenyl
• Q27292112
• ZHBBDTRJIVXKEX-UHFFFAOYSA-N
• 2,3'-DICHLOROBIPHENYL
• DTXSID3074024
• 1,1'-Biphenyl 2,3'-dichloro-
• VZ4O46M8F5
• 2,3'-Dichlorobiphenyl

• MDL： MFCD00152398
• Inchi： 1S/C12H8Cl2/c13-10-5-3-4-9(8-10)11-6-1-2-7-12(11)14/h1-8H
• InChI Key： ZHBBDTRJIVXKEX-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C=CC=C(C=1)Cl

Computed Properties

• Exact Mass: 222.00000
• Monoisotopic Mass: 222.000306
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.2490 (rough estimate)
• Melting Point: 47.61°C (estimate)
• Boiling Point: 289.78°C (rough estimate)
• Flash Point: 136.2 °C
• Refractive Index: 1.5940 (rough estimate)
• PSA: 0.00000
• LogP: 4.66040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2,3'-Dichlorobiphenyl

2,3'-Dichlorobiphenyl (CAS No. 25569-80-6): Properties, Applications, and Environmental Considerations

2,3'-Dichlorobiphenyl (CAS No. 25569-80-6) is a chlorinated biphenyl compound that belongs to the broader class of polychlorinated biphenyls (PCBs). This chemical has garnered significant attention in environmental and industrial research due to its unique properties and potential applications. With the increasing focus on sustainable chemistry and environmental remediation, understanding compounds like 2,3'-dichlorobiphenyl is more relevant than ever.

The molecular structure of 2,3'-dichlorobiphenyl consists of two benzene rings connected by a single bond, with chlorine atoms substituted at the 2 and 3' positions. This arrangement influences its physicochemical properties, including its solubility, stability, and reactivity. Researchers often study this compound to better understand the behavior of chlorinated aromatic compounds in various environments, a topic that aligns with current interests in green chemistry and pollutant degradation.

One of the most searched questions regarding 2,3'-dichlorobiphenyl is its environmental persistence. Studies have shown that chlorinated biphenyls can remain in ecosystems for extended periods, making them subjects of environmental monitoring programs. This ties into broader discussions about chemical safety and regulatory compliance, which are hot topics in both academic and industrial circles.

In terms of applications, 2,3'-dichlorobiphenyl has been used as a reference standard in analytical chemistry, particularly in gas chromatography and mass spectrometry. Its well-defined properties make it valuable for calibrating instruments and developing new analytical methods. This application is particularly relevant given the growing demand for accurate chemical analysis in fields like environmental science and material characterization.

The thermal stability of 2,3'-dichlorobiphenyl has also made it a compound of interest in materials science research. Scientists are investigating its potential as a building block for more complex organic electronic materials, aligning with current trends in advanced material development. This connection to cutting-edge technology makes discussions about this compound particularly timely.

From a toxicological perspective, research on 2,3'-dichlorobiphenyl contributes to our understanding of how chlorinated compounds interact with biological systems. While not currently classified as hazardous under normal handling conditions, proper laboratory safety protocols should always be followed when working with this chemical. This emphasis on safety reflects broader concerns in the scientific community about responsible chemical management.

The synthesis of 2,3'-dichlorobiphenyl typically involves cross-coupling reactions between appropriately substituted benzene derivatives. Recent advances in catalytic chemistry have improved the efficiency of such syntheses, making this an area of active research. These developments connect to popular searches about green synthesis methods and atom-efficient reactions.

In the context of environmental chemistry, the degradation pathways of 2,3'-dichlorobiphenyl are of particular interest. Researchers are exploring various biodegradation and photochemical degradation methods to address concerns about persistent organic pollutants. This aligns with current public interest in environmental remediation technologies and pollution control measures.

The commercial availability of 2,3'-dichlorobiphenyl makes it accessible for research purposes, with suppliers typically offering it in high purity grades suitable for scientific studies. When purchasing this compound, researchers often search for information about storage conditions and handling recommendations, reflecting practical concerns in laboratory settings.

Looking forward, the study of 2,3'-dichlorobiphenyl continues to provide valuable insights into the behavior of chlorinated organic compounds. Its applications in analytical chemistry, potential uses in material science, and relevance to environmental studies ensure its ongoing importance in scientific research. As interest grows in sustainable chemical practices and environmental protection, compounds like 2,3'-dichlorobiphenyl will likely remain subjects of significant scientific inquiry.